Cas no 17556-18-2 (6-Chloro-2-tetralone)

6-Chloro-2-tetralone structure
6-Chloro-2-tetralone structure
Product Name:6-Chloro-2-tetralone
CAS No:17556-18-2
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD03788443
CID:50788
PubChem ID:4456139
Update Time:2025-04-18

6-Chloro-2-tetralone Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-tetralone
    • 6-Chloro-3,4-dihydronaphthalen-2(1H)-one
    • 6-Chloro-3,4-dihydro-2(1H)-naphthalenone
    • 6-chloro-3,4-dihydro-1H-naphthalen-2-one
    • L-Carnitine hydrochloride
    • 6-Chloro-β-tetralone
    • 6-Chlorotetralin-2-one
    • 2(1H)-Naphthalenone, 6-chloro-3,4-dihydro-
    • 6-chloro-1,2,3,4-tetrahydronaphthalen-2-one
    • 2(1H)-Naphthalenone,6-chloro-3,4-dihydro-
    • 6-Chloro-2-tetrarlone
    • AMOT0671
    • QQSYTUUAEZUAKL-UHFFFAOYSA-N
    • AM789
    • 3371AH
    • BBL100371
    • STL554165
    • MDL： MFCD03788443
    • Inchi： 1S/C10H9ClO/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5H,2,4,6H2
    • InChI Key： QQSYTUUAEZUAKL-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2CC(CCC=2C=1)=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: solid
  • Density: 1.248
  • Melting Point: 60-65 °C (lit.)
  • Boiling Point: 304.6°Cat760mmHg
  • Flash Point: 145.2°C
  • Refractive Index: 1.578
  • PSA: 17.07000
  • LogP: 2.39780
  • Solubility: Not determined

6-Chloro-2-tetralone Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302,H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-43
  • Safety Instruction： S37/39
  • Hazardous Material Identification： Xn
  • Safety Term：S37/39
  • Risk Phrases：R22; R43

6-Chloro-2-tetralone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

6-Chloro-2-tetralone Pricemore >>

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6-Chloro-2-tetralone Production Method

Production Method 1

13269-77-7 13269-77-7
620-20-2 620-20-2
17556-18-2 17556-18-2
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  0.5 h, -50 °C
1.2 Catalysts: Copper bromide (CuBr) Solvents: Tetrahydrofuran ;  -50 °C; 3.0 h, -50 °C → rt
2.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

Production Method 2

17556-18-2 17556-18-2
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Benzonitrile ,  Potassium bicarbonate ,  Hydrogen peroxide Solvents: Methanol ,  Water ;  16 h, rt; 4 h, 50 °C
2.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  0.5 h, -50 °C
2.2 Catalysts: Copper bromide (CuBr) Solvents: Tetrahydrofuran ;  -50 °C; 3.0 h, -50 °C → rt
3.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

Production Method 3

1190847-97-2 1190847-97-2
17556-18-2 17556-18-2
82302-27-0 82302-27-0
Reaction Conditions
1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  0 °C; 5 h, 0 °C → rt
Reference
A concise method for the synthesis of 2-tetralone by titanium tetrachloride-promoted cyclization of 4-aryl-2-hydroxybutanal diethyl acetal
Hon, Yung-Son; et al, Tetrahedron Letters, 2009, 50(41), 5713-5715

6-Chloro-2-tetralone Raw materials

6-Chloro-2-tetralone Preparation Products

6-Chloro-2-tetralone Related Literature

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